N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(methylthio)benzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-methylsulfanylbenzamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3OS2.ClH/c1-13-8-9-16(21)18-17(13)22-20(27-18)24(11-10-23(2)3)19(25)14-6-5-7-15(12-14)26-4;/h5-9,12H,10-11H2,1-4H3;1H
• InChI Key: PUYITZRQWFEKPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCN(C)C)C(=O)C3=CC(=CC=C3)SC.Cl
• Molecular Formula: C20H23Cl2N3OS2
• Molecular Weight: 456.5 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-(methylthio)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3OS2 and its molecular weight is 456.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds derived from thiazole and thiazoline have shown anti-inflammatory activity, highlighting the therapeutic potential of thiazole derivatives in anti-inflammatory drug development (Lynch et al., 2006).
• Novel 2-substituted-1Hbenzimidazole derivatives were prepared and evaluated for antimicrobial activity, demonstrating the versatility of thiazole derivatives in synthesizing compounds with potential antimicrobial properties (Abdellatif et al., 2013).

Anticancer Evaluation

• A series of (2-substituted-4-methylthiazol-5-yl)(4-substituted piperazin-1-yl)methanone derivatives were synthesized and showed moderate to good antimicrobial activity, indicating the potential of thiazole derivatives in developing new antimicrobial agents (Mhaske et al., 2014).
• Microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives revealed promising anticancer activity against several human cancer cell lines, underscoring the potential of thiazole and thiadiazole derivatives in anticancer drug development (Tiwari et al., 2017).

Corrosion Inhibition

• Benzothiazole derivatives have been studied as corrosion inhibitors for carbon steel in acidic environments, demonstrating the applicability of thiazole derivatives beyond biologically active molecules to industrial applications (Hu et al., 2016).